Cas no 2138527-81-6 (3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one)

3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one is a specialized organic compound featuring a chlorothiophene moiety fused to a dimethyl-substituted cyclohexanone core. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis, particularly as an intermediate for heterocyclic derivatives. The presence of the chlorothiophene group enhances electrophilic substitution potential, while the sterically hindered cyclohexanone framework offers controlled reactivity for selective functionalization. Its well-defined molecular architecture makes it suitable for applications requiring precise structural modifications. The compound is typically characterized by high purity and stability, ensuring consistent performance in synthetic workflows. Its compatibility with cross-coupling and ring-forming reactions further underscores its versatility in advanced organic synthesis.
3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one structure
2138527-81-6 structure
Product Name:3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one
CAS No:2138527-81-6
MF:C12H15ClOS
MW:242.764901399612
CID:5760440
PubChem ID:165491100
Update Time:2025-06-08

3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • EN300-1157105
    • 3-(4-chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one
    • 2138527-81-6
    • 3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one
    • Inchi: 1S/C12H15ClOS/c1-12(2)4-3-8(14)5-10(12)9-6-15-7-11(9)13/h6-7,10H,3-5H2,1-2H3
    • InChI Key: VTOVAURWWHFXIQ-UHFFFAOYSA-N
    • SMILES: ClC1=CSC=C1C1CC(CCC1(C)C)=O

Computed Properties

  • Exact Mass: 242.0532140g/mol
  • Monoisotopic Mass: 242.0532140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.3Ų

3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one Pricemore >>

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Additional information on 3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one

Comprehensive Overview of 3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one (CAS No. 2138527-81-6)

The compound 3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one (CAS No. 2138527-81-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chlorothiophene moiety and the dimethylcyclohexanone backbone, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic frameworks in medicinal chemistry.

One of the key reasons for the growing interest in 3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one is its role in addressing modern challenges in sustainable chemistry. With the increasing focus on green synthesis and eco-friendly methodologies, this compound's efficient synthetic routes align with the industry's shift toward reducing hazardous byproducts. Its chlorothiophene component is also a hotspot for investigations into bioactive molecules, as thiophene derivatives are known for their antimicrobial and anti-inflammatory properties.

From a technical perspective, the CAS No. 2138527-81-6 compound exhibits notable stability under standard conditions, making it suitable for various experimental protocols. Its dimethylcyclohexanone structure contributes to its lipophilicity, a critical factor in drug design for improving membrane permeability. Recent studies have explored its derivatization potential, particularly in creating small-molecule inhibitors targeting enzymatic pathways involved in chronic diseases.

In the context of AI-driven drug discovery, 3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one has been flagged as a promising scaffold for virtual screening. Computational models predict high binding affinity for specific protein targets, aligning with trends in precision medicine. This has led to a surge in searches for "thiophene-based drug candidates" and "cyclohexanone derivatives in pharmacology," reflecting its relevance in cutting-edge research.

Another area of interest is the compound's potential in material science. The chlorothiophene group is known to influence electronic properties, making it a candidate for developing organic semiconductors. As the demand for flexible electronics grows, researchers are investigating its incorporation into conductive polymers, a topic frequently queried in academic and industrial forums.

Quality control and analytical profiling of CAS No. 2138527-81-6 are also critical discussion points. Advanced techniques like HPLC and LC-MS are employed to ensure purity, a priority for laboratories adhering to Good Manufacturing Practices (GMP). This aligns with the broader industry emphasis on high-purity intermediates for reproducible results in downstream applications.

In summary, 3-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohexan-1-one represents a versatile chemical entity with multifaceted applications. Its intersection with drug development, sustainable chemistry, and advanced materials underscores its importance in contemporary scientific endeavors. As research progresses, this compound is poised to remain a focal point in both academic and industrial settings.

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